Cas no 81918-96-9 (5,8,10,12-Tridecatetraenoicacid, 13-[(2S,3S)-3-pentyl-2-oxiranyl]-, (5Z,8Z,10E,12E)-)

• Product Name: 5,8,10,12-Tridecatetraenoicacid, 13-[(2S,3S)-3-pentyl-2-oxiranyl]-, (5Z,8Z,10E,12E)-
• CAS No: 81918-96-9
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 725307
• PubChem ID: 6439604
• Update Time: 2025-04-19

5,8,10,12-Tridecatetraenoicacid, 13-[(2S,3S)-3-pentyl-2-oxiranyl]-, (5Z,8Z,10E,12E)- Chemical and Physical Properties

Names and Identifiers

• 5,8,10,12-Tridecatetraenoicacid, 13-[(2S,3S)-3-pentyl-2-oxiranyl]-, (5Z,8Z,10E,12E)-
• 14,15-leukotriene A4
• (5Z,8Z,10E,12E)-13-[(2R,3R)-3-pentyloxiran-2-yl]trideca-5,8,10,12-tetraenoic acid
• 5,8,10,12-Tridecatetraenoic acid, 13-(3-pentyloxiranyl)-, (2alpha(5Z,8Z,10E,12E),3beta)-
• 81918-96-9
• 13-(3-Pentyloxiranyl)-5,8,10,12-tridecatetraenoic acid (2alpha(5Z,8Z,10E,12E),3beta)-
• 14,15-Oxido-5,8,10,12-eicosatetraenoic acid

• Inchi： 1S/C20H30O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h4,6-10,13,16,18-19H,2-3,5,11-12,14-15,17H2,1H3,(H,21,22)/b6-4-,9-7-,10-8+,16-13+/t18-,19-/m1/s1
• InChI Key： URDQSJSEGRMOIT-AFTOVYEKSA-N
• SMILES： O1[C@H](/C=C/C=C/C=C\C/C=C\CCCC(=O)O)[C@H]1CCCCC

Computed Properties

• Exact Mass: 318.219495
• Monoisotopic Mass: 318.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 5.1

Experimental Properties

• Density: 1.034
• Boiling Point: 484.3°C at 760 mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids